Methyl 2-chloro-3-oxo-2,3-dihydrothiophene-2-carboxylate

• CAS No.: 95201-94-8
• Molecular Formula: C6H5ClO3S
• Molecular Weight: 192.62 g/mol
• IUPAC Name: methyl 2-chloro-3-oxothiophene-2-carboxylate
• InChI: InChI=1S/C6H5ClO3S/c1-10-5(9)6(7)4(8)2-3-11-6/h2-3H,1H3
• InChI Key: UPPIGVQUNSWIIL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(C(=O)C=CS1)Cl

Description

Methyl 2-chloro-3-oxo-2,3-dihydrothiophene-2-carboxylate is a useful research compound. Its molecular formula is C6H5ClO3S and its molecular weight is 192.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sulphuryl chloride (0.11 mol) was added to a stirred solution of methyl 3-hydroxythiophene-2-carboxylate (0.1 mol) (C. Corral, J. Lissavetzty; Syntheses (1984), 847) in anhydrous chloroform (50 ml). After stirring at room temperature for 4 hours the solvent was removed under reduced pressure and the residue used crude in the following preparations (m.p. 70°-71° C., hexane).